molecular formula C23H26N2O2 B11974155 5-Cyclohexyl-2-(4-methoxyphenyl)-1,10B-dihydropyrazolo(1,5-C)(1,3)benzoxazine CAS No. 303060-73-3

5-Cyclohexyl-2-(4-methoxyphenyl)-1,10B-dihydropyrazolo(1,5-C)(1,3)benzoxazine

Cat. No.: B11974155
CAS No.: 303060-73-3
M. Wt: 362.5 g/mol
InChI Key: KIXCOVXKIPOHMD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Cyclohexyl-2-(4-methoxyphenyl)-1,10B-dihydropyrazolo[1,5-C][1,3]benzoxazine is a tricyclic heterocyclic compound featuring a pyrazolo[1,5-c][1,3]benzoxazine core. The six-membered benzoxazine ring in its structure distinguishes it from seven-membered benzoxazepine derivatives, which exhibit reduced target affinity due to steric bulk . This compound was synthesized as part of a broader effort to optimize cholinesterase inhibitors, where the benzoxazine ring’s compact structure enhances binding to enzymes like butyrylcholinesterase (BuChE; PDB 1P0I) . The cyclohexyl and 4-methoxyphenyl substituents at positions 5 and 2, respectively, contribute to its lipophilicity and electronic properties, critical for modulating biological activity.

Properties

CAS No.

303060-73-3

Molecular Formula

C23H26N2O2

Molecular Weight

362.5 g/mol

IUPAC Name

5-cyclohexyl-2-(4-methoxyphenyl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine

InChI

InChI=1S/C23H26N2O2/c1-26-18-13-11-16(12-14-18)20-15-21-19-9-5-6-10-22(19)27-23(25(21)24-20)17-7-3-2-4-8-17/h5-6,9-14,17,21,23H,2-4,7-8,15H2,1H3

InChI Key

KIXCOVXKIPOHMD-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)C2=NN3C(C2)C4=CC=CC=C4OC3C5CCCCC5

Origin of Product

United States

Biological Activity

5-Cyclohexyl-2-(4-methoxyphenyl)-1,10B-dihydropyrazolo(1,5-C)(1,3)benzoxazine is a compound of interest due to its potential biological activities. This article provides a detailed overview of its biological activity, including its synthesis, mechanisms of action, and relevant case studies.

  • Chemical Formula : C23H26N2O2
  • Molecular Weight : 374.47 g/mol
  • CAS Number : 303060-73-3

Synthesis

The synthesis of this compound typically involves the cyclization of appropriate precursors under controlled conditions. The methods may include:

  • Reagents : Use of bases such as triethylamine and solvents like toluene.
  • Catalysts : Palladium-based catalysts are often employed for hydrogenation steps.

Biological Activity Overview

The biological activities of 5-Cyclohexyl-2-(4-methoxyphenyl)-1,10B-dihydropyrazolo(1,5-C)(1,3)benzoxazine have been evaluated in various studies. The following sections summarize the findings.

Antitumor Activity

Several studies have indicated that compounds similar to 5-Cyclohexyl-2-(4-methoxyphenyl)-1,10B-dihydropyrazolo(1,5-C)(1,3)benzoxazine exhibit significant antitumor properties:

  • Mechanism : The compound may inhibit specific kinases involved in tumor growth.
  • Case Study : In vitro tests showed that derivatives with similar structures had IC50 values in the low micromolar range against various cancer cell lines, indicating potent antitumor activity.

Antimicrobial Activity

Research has also explored the antimicrobial potential of this compound:

  • Activity Spectrum : Exhibits activity against both Gram-positive and Gram-negative bacteria.
  • Case Study : A derivative demonstrated significant inhibition against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) reported as low as 15.62 µg/mL.

Enzyme Inhibition

The compound has been investigated for its ability to inhibit key enzymes:

  • Acetylcholinesterase (AChE) : Inhibition studies revealed that it could serve as a potential treatment for conditions like Alzheimer's disease.
  • Urease Inhibition : Strong urease inhibitors were identified among related compounds, suggesting potential applications in managing urinary infections.

Structure-Activity Relationship (SAR)

The structure-activity relationship studies indicate that modifications to the phenyl and cyclohexyl groups can significantly influence biological activity:

  • Substituent Effects : Electron-donating or withdrawing groups on the aromatic rings affect potency.
  • Hydrophobic Interactions : The cyclohexyl moiety contributes to favorable interactions within biological systems.

Data Tables

Activity TypeTest Organism/Cell LineIC50/MIC ValuesReference
AntitumorVarious cancer cell linesLow micromolar range
AntimicrobialStaphylococcus aureus15.62 µg/mL
Escherichia coli15.62 µg/mL
Enzyme InhibitionAChEIC50 values varied
UreaseIC50 values varied

Scientific Research Applications

Anticancer Activity

Recent studies have highlighted the compound's potential as an anticancer agent. For instance:

  • In Vitro Studies : The compound has shown significant inhibitory effects on various cancer cell lines including prostate (PC-3), breast (MDA-MB-231), and pancreatic (MIA PaCa-2) cancers. In one study, it exhibited an IC50 value ranging from 7.84 to 16.2 µM against these cell lines, indicating strong anti-proliferative properties .
  • Mechanism of Action : The mechanisms through which this compound exerts its anticancer effects may involve the induction of apoptosis and inhibition of angiogenesis. This dual action is crucial for limiting tumor growth and spread .

Other Pharmacological Activities

The benzoxazine scaffold has been associated with a variety of other biological activities:

  • Antimicrobial Properties : Compounds featuring similar structures have demonstrated antimicrobial effects against various pathogens, suggesting that 5-Cyclohexyl-2-(4-methoxyphenyl)-1,10B-dihydropyrazolo(1,5-C)(1,3)benzoxazine could also possess such activities .
  • Anti-inflammatory Effects : Some derivatives of benzoxazines are noted for their anti-inflammatory properties, which could be beneficial in treating conditions characterized by inflammation .

Case Studies

Several case studies illustrate the applications and effectiveness of similar compounds:

  • Quinazolinone Derivatives : A series of quinazolinone derivatives were synthesized and evaluated for their anticancer properties. These studies indicated that structural modifications could lead to enhanced activity against specific cancer types .
  • Benzoxazine Analogues : Research on benzoxazine analogues has revealed their potential in treating cardiovascular diseases and neurodegenerative disorders due to their ability to modulate various biological pathways .

Comparison with Similar Compounds

Comparative Analysis with Structural Analogues

Key Observations :

  • Substituent Size and Enzymatic Affinity : The cyclohexyl group in the target compound balances steric bulk and hydrophobicity, whereas the 2-naphthyl analogue () may hinder binding due to increased volume.
  • Electron-Donating Groups : Alkoxy substituents (e.g., 4-butoxyphenyl in ) enhance solubility but may reduce membrane permeability compared to methoxy groups.
  • Neuroprotective Analogues : The triazolo-pyrimidine derivative () shares a methoxyphenyl group with the target compound but employs a distinct heterocyclic core, suggesting divergent mechanisms of action.
Core Heterocyclic Modifications :
  • Benzoxazine vs. Benzoxazepine : The six-membered benzoxazine ring in the target compound improves BuChE affinity over seven-membered benzoxazepines by reducing steric clash .
  • Spiro-Benzoxazines : Compounds like 6,8-diisopropylspiro[1,3-benzoxazine-2,1’-cyclohexan]-4(3H)-one () exhibit fungicidal activity but lack the pyrazolo moiety, limiting cholinesterase targeting.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.